2-Ethyl-2-hydroxybutanenitrile
Overview
Description
2-Ethyl-2-hydroxybutanenitrile is a chemical compound with the molecular formula C6H11NO . It has a molecular weight of 113.16 . It is a liquid at room temperature .
Molecular Structure Analysis
The InChI code for 2-Ethyl-2-hydroxybutanenitrile is 1S/C6H11NO/c1-3-6(8,4-2)5-7/h8H,3-4H2,1-2H3 . This indicates that the molecule consists of 6 carbon atoms, 11 hydrogen atoms, and 1 nitrogen atom .Physical And Chemical Properties Analysis
2-Ethyl-2-hydroxybutanenitrile has a density of 1.0±0.1 g/cm3, a boiling point of 214.4±13.0 °C at 760 mmHg, and a flash point of 83.5±19.8 °C . It has a molar refractivity of 31.3±0.3 cm3, a polar surface area of 44 Å2, and a molar volume of 118.5±3.0 cm3 .Scientific Research Applications
Pharmaceuticals
2-Ethyl-2-hydroxybutanenitrile shows potential in pharmaceutical applications due to its structural complexity. It can be used in the synthesis of active pharmaceutical ingredients (APIs) where the nitrile group can act as a precursor for amide or acid functionalities, which are common in drug molecules . Additionally, its hydroxy functionality may be useful in creating ester prodrugs to improve the bioavailability of APIs.
Organic Synthesis
In organic chemistry, 2-Ethyl-2-hydroxybutanenitrile can be utilized as a building block for various synthetic routes. It can undergo reactions typical to nitriles and secondary alcohols, making it a versatile reagent for constructing complex organic molecules. It can participate in nucleophilic addition reactions to form amino alcohols, which are valuable in synthesizing chiral compounds .
Industrial Chemistry
This compound’s utility extends to industrial applications, particularly in the synthesis of polymers and coatings. The nitrile group can be a reactive site for polymerization, leading to the formation of nitrile rubbers or plastics, which are known for their resistance to heat and chemicals .
Environmental Research
2-Ethyl-2-hydroxybutanenitrile may be used in environmental research to study the degradation of nitrile-containing pollutants. Its hydroxy group could make it a model compound for understanding the breakdown mechanisms of more complex nitriles in the environment .
Material Science
In material science, 2-Ethyl-2-hydroxybutanenitrile could be explored for the development of new materials with unique properties. Its ability to interact with various chemicals makes it a candidate for creating specialized coatings or additives that enhance material performance .
Analytical Chemistry
The compound can serve as a standard or reagent in analytical methods. Its distinct chemical structure allows it to be used in chromatography and spectroscopy for the identification and quantification of similar compounds in complex mixtures .
Safety and Hazards
2-Ethyl-2-hydroxybutanenitrile is classified as dangerous, with hazard statements including H301, H311, H318, H331, and H410 . Precautionary statements include P261, P264, P270, P271, P273, P280, P301+P310, P302+P352, P304+P340, P305+P351+P338, P310, P311, P312, P330, P361, P363, P391, P403+P233, P405, and P501 .
properties
IUPAC Name |
2-ethyl-2-hydroxybutanenitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H11NO/c1-3-6(8,4-2)5-7/h8H,3-4H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QWJRZIUNOYNJIQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(CC)(C#N)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H11NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10188025 |
Source
|
| Record name | Butyronitrile, 2-ethyl-2-hydroxy- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10188025 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
113.16 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Ethyl-2-hydroxybutanenitrile | |
CAS RN |
34451-66-6 |
Source
|
| Record name | 2-Ethyl-2-hydroxybutanenitrile | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=34451-66-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Butyronitrile, 2-ethyl-2-hydroxy- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0034451666 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Butyronitrile, 2-ethyl-2-hydroxy- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10188025 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-ethyl-2-hydroxybutyronitrile | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.047.292 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | 2-Ethyl-2-hydroxybutanenitrile | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/Q2Q4G4LA34 | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
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